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Compound of Interest

Compound Name: 800CW acid

Cat. No.: B12369195 Get Quote

This technical guide provides an in-depth overview of 800CW acid, a near-infrared (NIR)

fluorescent dye with oral activity, for researchers, scientists, and drug development

professionals. The guide details its physicochemical properties, experimental protocols for its

use in in vivo imaging, and its application in assessing intestinal permeability.

Introduction to 800CW Acid
800CW acid is a water-soluble, near-infrared fluorescent dye that has gained attention for its

utility in preclinical research, particularly in applications requiring oral administration.[1][2] As

the carboxylate form of IRDye 800CW, it is a non-reactive dye ideal for use as a control in

imaging experiments or for direct in vivo assessment of biological phenomena such as

intestinal permeability.[1][3] Its fluorescence in the NIR spectrum (excitation/emission ~774/789

nm in PBS) allows for deep tissue penetration and high signal-to-noise ratios due to minimal

autofluorescence from biological tissues.[1][2][3][4]

The unique properties of 800CW acid, including its high water solubility conferred by four

sulfonate groups, make it a valuable tool for oral administration studies, where it can serve as a

sensitive marker for changes in gastrointestinal barrier function.[1][2]

Physicochemical and Spectroscopic Properties
The key characteristics of 800CW acid (IRDye 800CW carboxylate) are summarized in the

tables below. This information is crucial for designing and interpreting experiments involving

this dye.
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Table 1: General and Physicochemical Properties of
800CW Acid

Property Value Reference

Synonyms IRDye 800CW carboxylate [3]

Molecular Weight 1091.1 g/mol [3]

Physical State Lyophilized pellet [3]

Reactive Group None (carboxylate) [3]

Key Feature
High water solubility due to 4

sulfonate groups
[2]

Table 2: Spectroscopic Properties of 800CW Acid

Solvent
Excitation
Maxima (nm)

Emission
Maxima (nm)

Molar
Absorptivity (L
mol⁻¹ cm⁻¹)

Reference

1X PBS 774 789 240,000 [3][5]

Methanol 778 794 300,000 [3]

1:1 1X

PBS:Methanol
777 791 270,000 [3]

Mechanism of Oral Absorption
The oral activity of a hydrophilic and anionic molecule like 800CW acid is noteworthy. While the

precise mechanism of its intestinal absorption is not fully elucidated in the provided search

results, we can infer a likely pathway based on general principles of drug absorption.

Hydrophilic molecules, particularly anionic drugs, generally exhibit low oral bioavailability.[6]

However, measurable absorption can occur.[6] The absorption of 800CW acid is likely a

combination of paracellular transport (passage through the tight junctions between intestinal

epithelial cells) and potentially some degree of transcellular transport. In disease models such

as colitis, where intestinal permeability is compromised, the paracellular transport of 800CW
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acid is expected to increase, leading to a higher systemic concentration and providing a basis

for its use as a diagnostic marker for gut barrier integrity.[1]

Conceptual Workflow for Oral Administration and Imaging of 800CW Acid
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Click to download full resolution via product page

Caption: Workflow of 800CW acid oral administration and subsequent imaging.

Experimental Protocols
Detailed methodologies for key experiments involving orally administered 800CW acid are

provided below.

Preparation of 800CW Acid for Oral Administration
Reconstitution: Reconstitute the lyophilized 800CW acid pellet in sterile 1X Phosphate-

Buffered Saline (PBS).[3]

Sterilization: It is recommended to filter-sterilize the solution through a 0.2 µm filter before

administration.[3]

Concentration: The final concentration should be calculated based on the desired dosage for

the animal model.

In Vivo Oral Administration in Animal Models
The following dosages have been reported in preclinical studies for assessing intestinal

permeability:[1]

DSS Colitis Mouse Model (C57BL/6): 2-6 mg/kg

Anti-CD40 Colitis Mouse Model (SCID): 6 mg/kg or 120 µ g/mouse

Cynomolgus Macaque Model: 1 mg/kg

Procedure:

Fast the animals overnight with free access to water.

Administer the prepared 800CW acid solution via oral gavage.

Proceed with in vivo imaging at specified time points post-administration.
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In Vivo Near-Infrared Fluorescence Imaging
Anesthesia: Anesthetize the animal using an appropriate anesthetic agent (e.g., isoflurane).

Imaging System: Use an in vivo imaging system equipped with the appropriate laser for

excitation (around 770-780 nm) and an emission filter for capturing fluorescence around 790-

820 nm.

Image Acquisition: Acquire whole-body images of the animals at various time points post-oral

administration to monitor the biodistribution and clearance of the dye.

Data Analysis: Quantify the fluorescence intensity in regions of interest (ROIs), such as the

abdomen or specific organs, using the imaging system's software. The signal intensity will

correlate with the amount of 800CW acid that has been absorbed into the systemic

circulation and distributed to the tissues.
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Experimental Workflow for Intestinal Permeability Assessment
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Caption: Step-by-step workflow for assessing intestinal permeability.
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Applications in Research and Drug Development
The primary application of orally administered 800CW acid is in the sensitive detection of

changes in intestinal permeability.[1] It can be used to distinguish between diseased and

normal states in models of inflammatory bowel disease (IBD).[1] This makes it a valuable tool

for:

Disease Modeling: Studying the progression of diseases that affect gastrointestinal barrier

function.

Drug Efficacy Studies: Assessing the therapeutic efficacy of drugs aimed at restoring

intestinal barrier integrity.

Pharmacokinetic Studies: While not a drug itself, its absorption and clearance can provide

insights into the general principles of oral bioavailability of similar molecules.

Safety and Toxicology
Preclinical studies have indicated that IRDye 800CW carboxylate is non-toxic.[7][8] A single-

dose intravenous toxicity study in Sprague-Dawley rats identified a no-observed-adverse-effect

level (NOAEL) of 20 mg/kg.[5][8] While this study was for intravenous administration, the low

toxicity profile is a positive indicator for its use in oral applications. As with any experimental

agent, appropriate safety precautions should be taken.

Conclusion
800CW acid is a powerful and versatile near-infrared dye for preclinical research. Its oral

activity, coupled with its favorable spectroscopic properties and safety profile, makes it an

invaluable tool for studying intestinal permeability and other gastrointestinal phenomena. The

detailed protocols and data presented in this guide should enable researchers to effectively

incorporate this dye into their experimental designs for a wide range of applications in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12369195?utm_src=pdf-body
https://www.medchemexpress.com/800cw-acid.html
https://www.medchemexpress.com/800cw-acid.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7953729/
https://pubmed.ncbi.nlm.nih.gov/20376568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2978892/
https://pubmed.ncbi.nlm.nih.gov/20376568/
https://www.benchchem.com/product/b12369195?utm_src=pdf-body
https://www.benchchem.com/product/b12369195?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. broadpharm.com [broadpharm.com]

3. licorbio.com [licorbio.com]

4. lumiprobe.com [lumiprobe.com]

5. Single-Dose Intravenous Toxicity Study of IRDye 800CW in Sprague-Dawley Rats - PMC
[pmc.ncbi.nlm.nih.gov]

6. Oral Administration and Detection of a Near-Infrared Molecular Imaging Agent in an
Orthotopic Mouse Model for Breast Cancer Screening - PMC [pmc.ncbi.nlm.nih.gov]

7. Pre-clinical study of IRDye800CW-nimotuzumab formulation, stability, pharmacokinetics,
and safety - PMC [pmc.ncbi.nlm.nih.gov]

8. Single-dose intravenous toxicity study of IRDye 800CW in Sprague-Dawley rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [800CW Acid as an Orally Active Near-Infrared Dye: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369195#800cw-acid-as-an-orally-active-near-
infrared-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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